Cas no 647008-44-4 (L-Aspartic acid, L-valyl-L-alanyl-L-alanyl-)

• Product Name: L-Aspartic acid, L-valyl-L-alanyl-L-alanyl-
• CAS No: 647008-44-4
• MF: C₁₅H₂₆N₄O₇
• MW: 374.389544010162
• CID: 418821
• PubChem ID: 71379106
• Update Time: 2025-04-19

L-Aspartic acid, L-valyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-valyl-L-alanyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]amino]propanoyl]amino]butanedioic acid
• DTXSID40801694
• L-Valyl-L-alanyl-L-alanyl-L-aspartic acid
• 647008-44-4

• Inchi： 1S/C15H26N4O7/c1-6(2)11(16)14(24)18-7(3)12(22)17-8(4)13(23)19-9(15(25)26)5-10(20)21/h6-9,11H,5,16H2,1-4H3,(H,17,22)(H,18,24)(H,19,23)(H,20,21)(H,25,26)/t7-,8-,9-,11-/m0/s1
• InChI Key： PYTAGVOILUJERT-KBIXCLLPSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 374.18028
• Monoisotopic Mass: 374.18014918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 188Ų

Experimental Properties

• PSA: 187.92